methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride
Overview
Description
Methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride, also known as MCPF, is an organic compound belonging to the class of amino acid derivatives. It is a white crystalline powder that has a melting point of 131 °C and a solubility of 0.05 mg/ml in water. It has been used in scientific research to study various biochemical and physiological processes.
Mechanism of Action
Methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride binds to the serotonin receptor, 5-HT2A, and acts as an agonist. This binding leads to the activation of the receptor, which in turn leads to the release of various neurotransmitters and hormones. The release of these neurotransmitters and hormones leads to a variety of physiological effects, such as an increase in heart rate, an increase in blood pressure, and an increase in alertness.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and alertness. Additionally, it has been shown to increase the release of dopamine, norepinephrine, and serotonin. It has also been shown to increase the production of endocannabinoids, which can lead to an increase in appetite, a decrease in pain perception, and an increase in relaxation.
Advantages and Limitations for Lab Experiments
Methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a relatively stable compound and has a low toxicity level. However, one limitation is that it has a low solubility in water, which can make it difficult to use in certain experiments. Additionally, it is not very soluble in organic solvents, which can also limit its use in certain experiments.
Future Directions
There are a variety of potential future directions for research involving methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride. One potential direction is to further study the effects of this compound on the body. Additionally, further research could be conducted to better understand the mechanism of action of this compound and to develop more effective compounds based on the structure of this compound. Additionally, further research could be conducted to study the potential therapeutic applications of this compound, such as its use in the treatment of various diseases and disorders. Finally, further research could be conducted to study the potential environmental and ecological effects of this compound, as well as its potential use as an environmental pollutant.
Synthesis Methods
Methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride can be synthesized using a two-step process. The first step involves reacting 4-chloro-3-fluorophenylacetic acid with 2-aminoethanol in aqueous solution. This reaction yields the desired product, this compound, in a yield of approximately 94%. The second step involves hydrolysis of the product in aqueous solution to yield the hydrochloride salt of this compound.
Scientific Research Applications
Methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride has been used in various scientific research applications, including biochemical and physiological studies. It has been used to study the effects of various hormones and neurotransmitters on the body, as well as to study the effects of drugs on the body. Additionally, this compound has been used to study the effects of environmental pollutants on the body, as well as to study the effects of inflammation on the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride involves the conversion of starting materials into intermediate compounds, which are then further reacted to form the final product. The key steps in the synthesis pathway include the protection of functional groups, formation of key intermediates, and deprotection of functional groups to yield the final product.", "Starting Materials": [ "4-chloro-3-fluoroaniline", "methyl acetoacetate", "sodium hydride", "ethyl chloroformate", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Protection of the amino group of 4-chloro-3-fluoroaniline with ethyl chloroformate to form ethyl 4-chloro-3-fluoroanilinoformate", "Step 2: Deprotonation of methyl acetoacetate with sodium hydride to form the enolate", "Step 3: Addition of ethyl 4-chloro-3-fluoroanilinoformate to the enolate to form the intermediate compound, methyl (2S)-2-(ethoxycarbonyl)-3-(4-chloro-3-fluorophenyl)propanoate", "Step 4: Deprotection of the ethyl ester group with hydrochloric acid to form the intermediate compound, methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride", "Step 5: Methylation of the amino group with methyl iodide in the presence of sodium hydroxide to yield the final product, methyl (2S)-2-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride" ] } | |
CAS RN |
2445749-88-0 |
Molecular Formula |
C10H12Cl2FNO2 |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
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